Cas no 1401668-87-8 (Tert-butyl (3S)-3-[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl (3S)-3-[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]pyrrolidine-1-carboxylate
• CAS No: 1401668-87-8
• MF: C₁₇H₃₁N₃O₃
• MW: 325.446344614029
• CID: 2159296
• Update Time: 2025-10-31

Tert-butyl (3S)-3-[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-3-[((s)-2-amino-3-methyl-butyryl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-tert-Butyl 3-((S)-2-amino-N-cyclopropyl-3-methylbutanamido)pyrrolidine-1-carboxylate
• AM97958
• (S)-3-[((S)-2-Amino-3-methylbutyryl)cyclopropylamino]pyrrolidine-1-carboxylic acid tert-butyl ester
• Tert-butyl (3S)-3-[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]pyrrolidine-1-carboxylate

• Inchi： 1S/C17H31N3O3/c1-11(2)14(18)15(21)20(12-6-7-12)13-8-9-19(10-13)16(22)23-17(3,4)5/h11-14H,6-10,18H2,1-5H3/t13-,14-/m0/s1
• InChI Key： JWQFFRBLKNVBKQ-KBPBESRZSA-N
• SMILES： O=C([C@H](C(C)C)N)N([C@@H]1CN(C(=O)OC(C)(C)C)CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 455
• Topological Polar Surface Area: 75.9

Additional information on Tert-butyl (3S)-3-[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]pyrrolidine-1-carboxylate

Comprehensive Overview of Tert-butyl (3S)-3-[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]pyrrolidine-1-carboxylate (CAS No. 1401668-87-8)

The compound Tert-butyl (3S)-3-[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]pyrrolidine-1-carboxylate (CAS No. 1401668-87-8) is a highly specialized chiral intermediate widely utilized in pharmaceutical research and organic synthesis. Its intricate molecular structure, featuring a pyrrolidine core with cyclopropylamino and tert-butyl carboxylate moieties, makes it a valuable building block for drug discovery, particularly in the development of protease inhibitors and peptidomimetics. The stereochemistry at the (3S) and (2S) positions is critical for its biological activity, aligning with the growing demand for enantioselective synthesis in modern medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in interest around chiral auxiliaries and protected amino acid derivatives, driven by the need for precision in drug design. This compound’s tert-butyloxycarbonyl (Boc) protecting group enhances its stability during synthetic processes, a feature frequently highlighted in peptide coupling methodologies. Researchers exploring kinase inhibitors or GPCR-targeted therapies often encounter this intermediate due to its compatibility with solid-phase peptide synthesis (SPPS) and fragment-based drug design (FBDD).

From an analytical perspective, CAS No. 1401668-87-8 is characterized by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) to confirm its purity and stereochemical integrity. The cyclopropylamino segment introduces conformational rigidity, a property leveraged in optimizing drug bioavailability—a hot topic in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. This aligns with frequent search queries such as "improving oral bioavailability of peptide drugs" or "Boc-protected amino acids in drug development", reflecting industry pain points.

Environmental and regulatory trends also influence its applications. With increasing emphasis on green chemistry, the compound’s synthetic routes are being reevaluated to minimize hazardous byproducts. Innovations like flow chemistry and biocatalysis are being explored to produce Tert-butyl (3S)-3-[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]pyrrolidine-1-carboxylate more sustainably, addressing search terms like "sustainable peptide synthesis" and "green solvents for chiral intermediates".

Furthermore, the rise of computational chemistry and AI-driven drug discovery has amplified the relevance of such intermediates. Molecular docking studies often employ derivatives of this compound to probe protein-ligand interactions, a subject frequently searched in contexts like "structure-activity relationship (SAR) optimization". Its pyrrolidine-carboxylate scaffold is also investigated in macrocyclic drug design, a trending area due to the success of cyclic peptides in clinical trials.

In summary, Tert-butyl (3S)-3-[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]pyrrolidine-1-carboxylate exemplifies the intersection of synthetic chemistry and cutting-edge drug development. Its versatility and alignment with current research priorities—from enantioselective catalysis to computational modeling—ensure its continued prominence in scientific literature and industrial applications.